Cas no 1526900-26-4 (N-(1-methyl-1H-imidazol-4-yl)methylhydroxylamine)

• Product Name: N-(1-methyl-1H-imidazol-4-yl)methylhydroxylamine
• CAS No: 1526900-26-4
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 6288808
• PubChem ID: 82593685
• Update Time: 2025-10-28

N-(1-methyl-1H-imidazol-4-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-1H-imidazol-4-yl)methylhydroxylamine
• N-[(1-methyl-1H-imidazol-4-yl)methyl]hydroxylamine
• 1526900-26-4
• EN300-1847070

• Inchi： 1S/C5H9N3O/c1-8-3-5(2-7-9)6-4-8/h3-4,7,9H,2H2,1H3
• InChI Key： DFCICYGHZRNYQR-UHFFFAOYSA-N
• SMILES： ONCC1=CN(C)C=N1

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 50.1Ų

Additional information on N-(1-methyl-1H-imidazol-4-yl)methylhydroxylamine

Professional Introduction to N-(1-methyl-1H-imidazol-4-yl)methylhydroxylamine (CAS No. 1526900-26-4)

N-(1-methyl-1H-imidazol-4-yl)methylhydroxylamine, with the chemical identifier CAS No. 1526900-26-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a 1-methyl-1H-imidazol-4-yl substituent, contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The imidazole ring is a heterocyclic aromatic compound that plays a crucial role in many biological processes. Its nitrogen-rich structure allows for multiple hydrogen bonding interactions, which are essential for the stabilization of protein-ligand complexes. In recent years, imidazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The presence of the methylhydroxylamine moiety in N-(1-methyl-1H-imidazol-4-yl)methylhydroxylamine introduces additional functional groups that enhance its potential utility in medicinal chemistry.

Recent advancements in the field of drug discovery have highlighted the importance of imidazole-based compounds in developing novel therapeutic agents. For instance, studies have demonstrated that certain imidazole derivatives exhibit potent inhibitory effects on enzymes involved in cancer cell proliferation. The compound N-(1-methyl-1H-imidazol-4-yl)methylhydroxylamine has been investigated for its potential role as a scaffold in the design of small-molecule inhibitors targeting specific biological pathways. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it an attractive candidate for further pharmacological exploration.

The synthesis of N-(1-methyl-1H-imidazol-4-yl)methylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of the 1-methyl-1H-imidazol-4-yl group into the molecular framework necessitates careful consideration of reaction mechanisms to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and improve efficiency.

In addition to its pharmaceutical applications, N-(1-methyl-1H-imidazol-4-yl)methylhydroxylamine has shown promise in materials science and catalysis. Its unique structural features make it a suitable candidate for designing novel ligands for metal complexes used in catalytic processes. Researchers have explored its potential as a ligand in transition metal-catalyzed reactions, where it can facilitate the formation of new chemical bonds and enhance reaction rates.

The study of N-(1-methyl-1H-imidazol-4-yl)methylhydroxylamine also contributes to our understanding of molecular interactions at the atomic level. Computational chemistry methods, such as molecular dynamics simulations and quantum mechanical calculations, have been utilized to predict the behavior of this compound in various environments. These studies provide insights into its binding affinity with biological targets and help in rationalizing its pharmacological effects.

Future research directions for N-(1-methyl-1H-imidazol-4-yl)methylhydroxylamine include exploring its derivatives and analogs to identify more potent and selective bioactive molecules. The development of innovative synthetic strategies will be crucial in achieving this goal. Additionally, preclinical studies are needed to evaluate the safety and efficacy of this compound in vivo, paving the way for its potential clinical translation.

The impact of N-(1-methyl-1H-imidazol-4-yl)methylhydroxylamine extends beyond academic research, as it represents a bridge between fundamental chemical principles and practical applications in drug development. Its versatility and potential make it a compound of great interest to both chemists and biologists working at the interface of chemistry and medicine.